Cas no 1215599-01-1 (5-[4’-Carboxy-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole)

• Product Name: 5-[4’-Carboxy-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole
• CAS No: 1215599-01-1
• MF: C₃₃H₂₄N₄O₂
• MW: 508.569267272949
• CID: 2617673
• PubChem ID: 57370104
• Update Time: 2025-04-21

5-[4’-Carboxy-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole Chemical and Physical Properties

Names and Identifiers

• 5-[4’-Carboxy-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole
• 4-[2-(1-trityltetrazol-5-yl)phenyl]benzoic acid;
• 5-[4'-Carboxy-(1,1'-biphenyl)-2-yl]-1-triphenylmethyltetrazole
• 4-[2-(1-trityltetrazol-5-yl)phenyl]benzoic acid
• DTXSID90724602
• 1215599-01-1
• 2'-[1-(Triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-carboxylic acid

• Inchi： 1S/C33H24N4O2/c38-32(39)25-22-20-24(21-23-25)29-18-10-11-19-30(29)31-34-35-36-37(31)33(26-12-4-1-5-13-26,27-14-6-2-7-15-27)28-16-8-3-9-17-28/h1-23H,(H,38,39)
• InChI Key： KMNBFNNIDHFOLG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1=CC=CC=C1C1=NN=NN1C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 508.19000
• Monoisotopic Mass: 508.18992602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.90000
• LogP: 6.54550